A cost-effective approach has been developed to synthesize Cu nanoparticles encapsulated into B and N double-doped carbon nanotubes (Cu@BCNNTs) by one-step pyrolysis. According to the specific binding of Cu–Cl and Cu–glutathione (GSH), we employed Cu@BCNNTs to build an electrochemical sensing platform to detect GSH. The unique space-confined structure can prevent Cu nanoparticles from agglomeration. In addition, B and N co-doped porous hollow tubes can improve the electrochemical conductivity, expand the number of active sites, enhance surface adsorption, and shorten the transport path. These favorable characteristics of Cu@BCNNTs make them have excellent electrocatalytic properties. These results display that the prepared sensor can detect GSH from 0.5 to 120 μM with a detection limit of 0.024 μM. The obtained sensors can be successfully applied in the human serum with recovery of GSH ranging from 100.2 to 103.9%. This work provides a new vision to synthesize nanoparticles confined in a hollow tube for the applications in biosensing and medical diagnostics.Graphical abstract

An electrochemical aptasensor has been developed to detect Acinetobacter baumannii (A. baumannii). The proposed system was developed by modifying carbon screen–printed electrodes (CSPEs) with a synthesized MWCNT@Fe3O4@SiO2-Cl nanocomposite and then binding A. baumannii–specific aptamer using covalent immobilization on the modified electrode surface and the interaction of methylene blue (MB) with Apt as an electrochemical redox indicator. As a result of the incubation of the A. baumannii bacteria as a target on the proposed aptasensor, a cathodic peak current density (Jpc) of MB decreased due to the formation of the Apt-A. baumannii complex and MB being released from the immobilized Apt on the surface of the modified electrode. In addition to increasing the electron transfer kinetics, the nanocomposite provides a relatively stable matrix to improve the loading Apt sequence. The suggested aptasensor was demonstrated to be capable of detecting A. baumannii with a linear range of 10.0–1.0 × 107 colony-forming unit (CFU) mL−1 and a detection limit of 1 CFU mL−1 (S/N = 3) using differential pulse voltammetry (DPV) studies at a working potential of ~0.29 V and a scan rate of 100 mV s−1. The outcomes revealed that the aptasensor exhibited high A. baumannii detection sensitivity, stability, reproducibility, and specificity.Graphical Abstract

AbstractA chromatographic system based on in-tube SPME coupled to capillary LC-DAD has been used to study the synthesis of silver nanoparticles using polyphenols in different scenarios: excess of the reducing agent or of the silver salt, addition of the cationic surfactants, and thermal synthesis. The optimized synthesis conditions allowed to quantify the polyphenols used as reducing agents, such as Trolox and chlorogenic acid. Two chromatographic peaks with different absorption spectrum were monitored during the syntheses. Depending on the molar relationship, a linear relation between the area of the chromatographic peaks and the concentration of the silver or polyphenol was established. For stabilization of silver nanoparticles, different cationic surfactants were used allowing to evaluate the role of anion (chloride and bromide) and of the alkyl chain. The proposed methodology can be used to determine chlorogenic acid up to 3 mM with a detection limit of 34 μM at λ= 400 nm. Chlorogenic acid was determined in dietary products with successful results. Precision (RSD=10%) and recovery (97–100%) were also satisfactory.Graphical Abstract

Plastics with nanosize (nanoplastics, NPLs) must be characterized, since they can be toxic or act as carriers of organic and inorganic pollutants, but there is a lack of reference materials and validated methods in the nanosize range. Therefore, this study has focused on the development and validation of a separation and size characterization methodology of polystyrene latex nanospheres, by using an asymmetric-flow field flow fraction system coupled to multi-angle light scattering and ultraviolet–visible detectors (AF4-MALS-UV). Hence, this work presents a fully validated methodology in the particle size range 30 to 490 nm, with bias between 95 and 109%, precision between 1 and 18%, LOD and LOQ below 0.2 and 0.3 µg respectively, except for 30-nm standard, for both detectors, and showing stable results for 100 analyses.Graphical Abstract

By merging DNA entropy-driven technology with triple-stranded nucleic acids in an electrochemical biosensor to detect the SARS-CoV-2 RdRp gene, we tackled the challenges of false negatives and the high cost of SARS-CoV-2 detection. The approach generates a CRISPR-Cas 13a-activated RNA activator, which then stimulates CRISPR-Cas 13a activity using an entropy-driven mechanism. The activated CRISPR-Cas 13a can cleave Hoogsteen DNA due to the insertion of two uracil (-U-U-) in Hoogsteen DNA. The DNA tetrahedra changed on the electrode surface and can therefore not construct a three-stranded structure after cleaving Hoogsteen DNA. Significantly, this DNA tetrahedron/Hoogsteen DNA-based biosensor can regenerate at pH = 10.0, which keeps Hoogsteen DNA away from the electrode surface, allowing the biosensor to function at pH = 7.0. We could use this technique to detect the SARS-CoV-2 RdRp gene with a detection limit of 89.86 aM. Furthermore, the detection method is very stable and repeatable. This technique offers the prospect of detecting SARS-CoV-2 at a reasonable cost. This work has potential applications in the dynamic assessment of the diagnostic and therapeutic efficacy of SARS-CoV-2 infection and in the screening of environmental samples.Graphical Abstract

A novel genosensor was developed for rotavirus specific cDNA sequence detection. The genosensor was comprised of hierarchical flower-like gold nanostructures, MXene, and polypyrrole (HFGNs/MXene/PPY) nanocomposite as a signal amplification tag, specific antisense ssDNA oligonucleotide as a recognition bioelement, and methylene blue (MB) as a redox marker. The morphological and electrochemical features of the biosensor were first tested and optimized and the high performance of the platform was confirmed in terms of sensitivity and reproducibility. Then, 20 rotavirus RNA isolated from clinical and cell-cultured samples (10 positive and 10 negative confirmed by RT-PCR and electrophoresis methods) were evaluated by the genosensor. The analysis results revealed that the genosensor is able to differentiate successfully between the positive and negative control groups. The developed genosensor for rotavirus RNA detection presented an excellent limit of detection of ∼ 0.8 aM and a determination range of 10−18 and 10−7 M. In addition, the ssDNA/HFGNs/MXene/PPY/GCE showed high selectivity and long-term stability of ~ 24 days. Therefore, this novel genosensor would be of great benefit for the clinical diagnosis of rotavirus.Graphical abstract

A spiral interdigitated MXene–assisted field effect transistor (SiMFETs) was proposed for determination of IL-6 in patients with kidney transplantation infection. Our SiMFETs demonstrated enhanced IL-6 detection range of 10 fg/mL–100 ng/mL due to the combination of optimized transistor’s structure and semiconducting nanocomposites. Specifically, on one hand, MXene-based field effect transistor drastically amplified the amperometric signal for determination of IL-6; on the other hand, the multiple spiral structure of interdigitated drain-source architecture improved the transconductance of FET biosensor. The developed SiMFETs biosensor demonstrated satisfactory stability for 2 months, and favorable reproducibility and selectivity against other biochemical interferences. The SiMFETs biosensor exhibited acceptable correlation coefficient (R2=0.955) in quantification of clinical biosamples. The sensor successfully distinguished the infected patients from the health control with enhanced AUC of 0.939 (sensitivity of 91.7%, specificity of 86.7%). Those merits introduced here may pave an alternative strategy for transistor-based biosensor in point-of-care clinic applications.Graphical Abstract

The development of miniaturized, sustainable and eco-friendly analytical sensors with low production cost is a current trend worldwide. Within this idea, this work presents the innovative use of masked stereolithography (MSLA) 3D-printed substrates for the easy fabrication of pencil-drawn electrochemical sensors (MSLA-3D-PDE). The use of a non-toxic material such as pencil (electrodes) together with a biodegradable 3D printing resin (substrate) allowed the production of devices that are quite cheap (ca. US$ 0.11 per sensor) and with low environmental impact. Compared to paper, which is the most used substrate for manufacturing pencil-drawn electrodes, the MSLA-3D-printed substrate has the advantages of not absorbing water (hydrophobicity) or becoming crinkled and weakened when in contact with solutions. These features provide more reproducible, reliable, stable, and long-lasting sensors. The MSLA-3D-PDE, in conjunction with the custom cell developed, showed excellent robustness and electrochemical performance similar to that observed of the glassy carbon electrode, without the need of any activation procedure. The analytical applicability of this platform was explored through the quantification of omeprazole in pharmaceuticals. A limit of detection (LOD) of 0.72 µmol L–1 was achieved, with a linear range of 10 to 200 µmol L–1. Analysis of real samples provided results that were highly concordant with those obtained by UV-Vis spectrophotometry (relative error ≤ 1.50%). In addition, the greenness of this approach was evaluated and confirmed by a quantitative methodology (Eco-Scale index). Thus, the MSLA-3D-PDE appears as a new and sustainable tool with great potential of use in analytical electrochemistry.Graphical Abstract

A novel conductive filament based on graphite (Gr) dispersed in polylactic acid polymer matrix (PLA) is described to produce 3D-electrochemical devices (Gr/PLA). This conductive filament was used to additively manufacture electrochemical sensors using the 3D pen. Thermogravimetric analysis confirmed that Gr was successfully incorporated into PLA, achieving a composite material (40:60% w/w, Gr and PLA, respectively), while Raman and scanning electron microscopy revealed the presence of defects and a high porosity on the electrode surface, which contributes to improved electrochemical performance. The 3D-printed Gr/PLA electrode provided a more favorable charge transfer (335 Ω) than the conventional glassy carbon (1277 Ω) and 3D-printed Proto-pasta® (3750 Ω) electrodes. As a proof of concept, the ciprofloxacin antibiotic, a species of multiple interest, was selected as a model molecule. Thus, a square wave voltammetry (SWV) method was proposed in the potential range + 0.9 to + 1.3 V (vs Ag|AgCl|KCl(sat)), which provided a wide linear working range (2 to 32 µmol L−1), 1.79 µmol L−1 limit of detection (LOD), suitable precision (RSD < 7.9%), and recovery values from 94 to 109% when applied to pharmaceutical and milk samples. Additionally, the sensor is free from the interference of other antibiotics routinely employed in veterinary practices. This device is disposable, cost-effective, feasibly produced in financially limited laboratories, and consequently promising for evaluation of other antibiotic species in routine applications.Graphical Abstract

Morphologically controllable ALG@ε-PL water-in-water microspheres were successfully prepared using a two-step method through precise control of the two-phase flow rate. Through further interfacial coagulation, the ALG@ε-PL microspheres possess a dense surface structure and good permeability. The sensor based on PtS2@ALG@ε-PL microspheres was constructed by encapsulating PtS2 nanosheets with peroxidase-like properties in ALG@ε-PL water-in-water microspheres. PtS2 nanosheets catalyze the oxidation of 3,3’,5,5’-tetramethylbenzidine (TMB) by H2O2 to produce blue oxTMB. The strong reducing property of the model analyte dopamine (DA) can reduce oxTMB, thus causing the blue color to fade and successfully achieving colorimetric detection of DA. The linear range of the assay is 2.0–200 μM, and the detection limit is 0.22 μM. The recoveries of DA in serum samples were determined by the spik method, and the results were reproducible.Graphical Abstract